Cas no 1864013-91-1 (Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoate hydrochloride)

• Product Name: Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoate hydrochloride
• CAS No: 1864013-91-1
• MF: C₈H₁₃ClN₂O₄
• MW: 236.652821302414
• CID: 5696629
• PubChem ID: 86262401
• Update Time: 2025-05-19

Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoatehydrochloride
• methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoate hydrochloride
• methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoate;hydrochloride
• EN300-241161
• 1864013-91-1
• AKOS026747185
• F2167-1494
• 1-Pyrrolidinepropanoic acid, α-amino-2,5-dioxo-, methyl ester, hydrochloride (1:1)
• Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoate hydrochloride

• Inchi： 1S/C8H12N2O4.ClH/c1-14-8(13)5(9)4-10-6(11)2-3-7(10)12;/h5H,2-4,9H2,1H3;1H
• InChI Key： CLTIWFLEAXDQDW-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCC(N1CC(C(=O)OC)N)=O

Computed Properties

• Exact Mass: 236.0563846g/mol
• Monoisotopic Mass: 236.0563846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.7Ų

Additional information on Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoate hydrochloride

Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoate hydrochloride

The compound Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoate hydrochloride, with the CAS number 1864013-91-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and chemical synthesis.

Recent studies have highlighted the importance of Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoate hydrochloride in the context of peptide synthesis and medicinal chemistry. Its structure, characterized by a pyrrolidone ring and an amino group, makes it a versatile building block for constructing complex molecules. Researchers have explored its role in the synthesis of bioactive compounds, particularly in the development of peptide-based drugs.

The CAS number 1864013-91-1 is a unique identifier that aids in the cataloging and retrieval of this compound within scientific databases. This ensures that researchers worldwide can access accurate information about its properties, synthesis, and applications. The compound's chemical formula and molecular weight are critical parameters that define its behavior in various chemical reactions and biological systems.

One of the most promising applications of Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoate hydrochloride lies in its use as a precursor for peptide synthesis. Its ability to form stable amide bonds under mild conditions has made it a valuable reagent in solid-phase peptide synthesis (SPPS). This technique is widely used in the pharmaceutical industry to produce complex peptide sequences with high precision.

Moreover, recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing this compound. Researchers are investigating eco-friendly solvents and catalysts that can reduce the environmental impact of its production while maintaining high yields and purity.

In terms of biological activity, Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoate hydrochloride has shown potential as a substrate for enzymes involved in amino acid metabolism. This has implications for its use in studying enzyme mechanisms and developing inhibitors or activators for therapeutic purposes.

The compound's stability under various storage conditions is another critical factor that influences its usability in research and industrial settings. Studies have demonstrated that proper storage can significantly extend its shelf life, ensuring consistent performance in different experimental setups.

In conclusion, Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoate hydrochloride (CAS No. 1864013-91-1) is a multifaceted compound with diverse applications in organic chemistry and pharmacology. Its structural versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of novel therapeutic agents and chemical building blocks.